Cas no 2228485-74-1 (1-(3,3-dimethylcyclohexyl)cyclopropylmethanol)

• Product Name: 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol
• CAS No: 2228485-74-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6389974
• PubChem ID: 165703708
• Update Time: 2025-06-13

1-(3,3-dimethylcyclohexyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol
• 2228485-74-1
• [1-(3,3-dimethylcyclohexyl)cyclopropyl]methanol
• EN300-1727535

• Inchi： 1S/C12H22O/c1-11(2)5-3-4-10(8-11)12(9-13)6-7-12/h10,13H,3-9H2,1-2H3
• InChI Key： MXVBLLRXWQGFOQ-UHFFFAOYSA-N
• SMILES： OCC1(CC1)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol

Comprehensive Overview of 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol (CAS No. 2228485-74-1)

1-(3,3-dimethylcyclohexyl)cyclopropylmethanol (CAS No. 2228485-74-1) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and advanced material science. With its unique cyclopropylmethanol structure and dimethylcyclohexyl backbone, this compound offers a versatile platform for chemical modifications, making it a valuable asset in research and industrial applications.

The molecular formula of 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol is C12H22O, and its distinct structural features contribute to its stability and reactivity. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a topic that aligns with the growing demand for enantioselective catalysts in drug development. Recent trends in green chemistry have also highlighted the compound’s compatibility with sustainable synthesis methods, addressing the industry’s shift toward eco-friendly processes.

One of the most frequently searched questions related to CAS No. 2228485-74-1 is its role in fragrance formulations. The compound’s rigid cyclohexyl and cyclopropyl groups impart a woody, amber-like aroma, making it a sought-after ingredient in premium perfumes and cosmetics. This aligns with the rising consumer interest in long-lasting scent molecules and natural-inspired synthetics, which dominate current market trends.

In pharmaceutical research, 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol is explored for its potential as a precursor to bioactive molecules. Its ability to act as a steric hindrance modulator in drug design has been a focal point, especially in the development of CNS-targeting therapeutics. This connects with the broader scientific community’s focus on neurodegenerative diseases and mental health treatments, which are among the top-searched topics in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the compound’s cyclopropyl ring offers intriguing possibilities for ring-opening reactions and cross-coupling transformations. These properties are highly relevant to researchers investigating strained ring systems, a niche yet rapidly growing area in organic chemistry. Online forums and academic databases frequently feature discussions on optimizing the synthesis of 2228485-74-1, reflecting its technical complexity and industrial relevance.

Another hot topic tied to this compound is its application in advanced polymer materials. The dimethylcyclohexyl moiety enhances thermal stability, making it a candidate for high-performance coatings and adhesives. This resonates with the increasing demand for durable materials in automotive and aerospace industries, as evidenced by search engine analytics.

In conclusion, 1-(3,3-dimethylcyclohexyl)cyclopropylmethanol (CAS No. 2228485-74-1) is a multifaceted compound with wide-ranging applications. Its relevance to fragrance science, pharmaceutical intermediates, and material innovation ensures its continued prominence in both academic and industrial settings. As research advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.